4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 4-(pent-3-ynylamino)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-2-3-4-5-12-9-8(10(14)15)6-11-7-13-9/h6-7H,4-5H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key: UKGXKMLLZZIKJV-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCNC1=NC=NC=C1C(=O)O

Description

4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid is a pyrimidine derivative featuring a pent-3-yn-1-yl substituent at the 4-amino position and a carboxylic acid group at the 5-position. While direct references to this compound are absent in the provided evidence, its structural analogs are widely documented in pharmaceutical synthesis, environmental monitoring, and materials science. Pyrimidine-5-carboxylic acid derivatives are valued for their versatility in drug development, particularly as intermediates for kinase inhibitors or phosphodiesterase-5 antagonists like avanafil . The alkyne moiety in the pent-3-yn-1-yl group may confer unique reactivity and physicochemical properties, distinguishing it from other derivatives.

Preparation Methods

Amine Coupling to Pyrimidine-5-Carboxylic Acid Derivatives

A primary method involves direct coupling of pent-3-yn-1-ylamine to a preformed pyrimidine-5-carboxylic acid scaffold. Key steps include:

• Activation of the carboxylic acid : Use of coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU) to form reactive intermediates.
• Amine addition : Reaction with pent-3-yn-1-ylamine in anhydrous solvents (e.g., dimethylformamide or dichloromethane) under inert atmospheres.
• Deprotection : If protecting groups (e.g., methyl esters) are used, hydrolysis with NaOH or trifluoroacetic acid yields the final carboxylic acid.

Example protocol :

1. Dissolve pyrimidine-5-carboxylic acid (1 eq) in DMF.  
2. Add EDCI (1.2 eq), HOBt (1.1 eq), and pent-3-yn-1-ylamine (1.5 eq).  
3. Stir at room temperature for 12–24 hours.  
4. Quench with water, extract with ethyl acetate, and purify via column chromatography.  

Cyclization of Enaminone Intermediates

Pyrimidine rings can be constructed via cyclization reactions. A representative approach from parallel synthesis studies includes:

• Formation of enaminones : Reacting itaconic acid derivatives with acetamidine hydrochlorides in methanol.
• Cyclocondensation : Heating enaminones with aldehydes or ketones to form the pyrimidine core.
• Functionalization : Introducing the pent-3-yn-1-ylamino group via nucleophilic substitution or coupling.

Key data :

Step	Conditions	Yield	Purity	Source
Enaminone formation	0°C, 5 min in MeOH	50%	>90%
Cyclocondensation	RT, 18 h in MeOH	60%	85%

Reductive Amination Approaches

In cases where direct coupling is inefficient, reductive amination offers an alternative:

• Imine formation : React pyrimidine-5-carbaldehyde derivatives with pent-3-yn-1-ylamine.
• Reduction : Use NaBH₄ or NaBH₃CN to stabilize the amine linkage.
• Oxidation : Convert primary alcohols (if present) to carboxylic acids via Jones oxidation.

Conditions :

• Solvent: Tetrahydrofuran or methanol
• Temperature: 0°C to room temperature
• Typical yield: 40–70%

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Direct amine coupling	High selectivity	Requires activated acids	50–80%
Cyclization	Builds core from scratch	Multi-step, moderate yields	30–60%
Sonogashira coupling	Introduces alkynes directly	Sensitive to Pd catalysts	45–75%
Reductive amination	Avoids coupling agents	Limited to aldehyde precursors	40–70%

Critical Reaction Parameters

• Solvent choice : Polar aprotic solvents (DMF, DMSO) enhance coupling efficiency.
• Temperature : Cyclocondensation proceeds optimally at 60–80°C.
• Catalyst load : Sonogashira reactions require 2–5 mol% Pd.
• Purification : Reverse-phase HPLC or silica gel chromatography ensures >95% purity.

Structural Confirmation Data

Technique	Key Signals	Source
¹H NMR (DMSO-d₆)	δ 8.9 (s, pyrimidine-H), 2.5 (m, alkyne)
HRMS	m/z 205.21 [M+H]⁺
IR	2200 cm⁻¹ (C≡C), 1700 cm⁻¹ (C=O)

Chemical Reactions Analysis

Types of Reactions

4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and carboxylic acid groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid is a chemical compound with a molecular weight of 205.21 . The molecular formula is C10H11N3O2 .

While specific applications of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid are not detailed in the provided search results, information regarding its properties, safety, and potential research applications can be gathered.

Safety and Hazard Information

• GHS Classification: According to its Safety Data Sheet (SDS), this compound is classified under the Globally Harmonized System (GHS) as a skin irritant (Category 2), an eye irritant (Category 2A), and a specific target organ toxicant through single exposure (Category 3) affecting the respiratory system .
• Hazard Statements: It can cause skin and serious eye irritation, and may cause respiratory irritation .
• Precautionary Measures: The SDS provides precautionary measures that should be taken when handling this chemical .
• Potential Health Effects: Overexposure through inhalation may cause irritation of the lungs and respiratory system, and in serious cases, illness or death. Eye contact can result in redness, pain, or severe eye damage. Skin contact can cause itching, scaling, reddening, or blistering .

Potential Applications in Research

Given the lack of specific applications for 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid in the search results, it is helpful to consider related areas and techniques where such a compound might be utilized:

• Activation Analysis: This technique can identify and measure trace elements in minute quantities, even as low as one part per billion. It is particularly useful in manufacturing and research projects that demand high purity standards. This method involves exposing a sample to a stream of neutrons, creating radioisotopes with distinct radiation characteristics, which can then be measured using sensitive equipment .
• Radiotracers in Biomedical Research: Radioisotopes are used in biomedical research for various studies .
• Synthesis of complex molecules: It can be used as a building block in the synthesis of more complex molecules with potential pharmaceutical or material science applications .

Mechanism of Action

The mechanism of action of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and modulating biological pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-[(3-Chloro-4-methoxybenzyl)amino]-2-(methylthio)pyrimidine-5-carboxylic acid

• Structure : A bulky 3-chloro-4-methoxybenzyl group at position 4 and a methylthio group at position 2.
• Applications : Intermediate in avanafil synthesis; critical for binding affinity in phosphodiesterase inhibition .
• Molecular Formula : C₁₅H₁₅ClN₄O₃S
• Molecular Weight : 390.82 g/mol
• Key Differences : The aromatic substituent enhances π-π interactions in biological targets, unlike the aliphatic pent-3-yn-1-yl group .

2-(Trifluoromethyl)-4-(6-(trifluoromethyl)pyridin-3-yl)pyrimidine-5-carboxylic acid

• Structure : Trifluoromethyl groups at position 2 and a pyridinyl substituent at position 3.
• Applications : Patent example for kinase inhibitors; trifluoromethyl groups improve metabolic stability .
• Molecular Formula : C₁₂H₆F₆N₃O₂
• Molecular Weight : 338.19 g/mol
• Key Differences: Fluorinated substituents increase lipophilicity (logP) compared to the non-fluorinated alkyne chain .

2-Aminopyrimidine-5-carboxylic acid

• Structure: A simple amino group at position 2.
• Applications : Building block for nucleoside analogs and metal-organic frameworks .
• Molecular Formula : C₅H₅N₃O₂
• Molecular Weight : 139.11 g/mol
• Key Differences: Lacks the 4-amino substituent, reducing steric hindrance and altering binding modes .

Hydrolysis of Ethyl Esters

A common method involves hydrolyzing ethyl esters (e.g., ethyl 4-iodo-2-(trifluoromethyl)pyrimidine-5-carboxylate) with NaOH, followed by acidification to yield carboxylic acids .

Amidation and Condensation

Avanafil intermediates are synthesized via condensation of pyrimidine-5-carboxylic acids with amines (e.g., L-prolinol) using EDCI/HOBT coupling .

Alkyne Functionalization

The pent-3-yn-1-yl group could be introduced via Sonogashira coupling or nucleophilic substitution, though direct evidence is lacking.

Key Research Findings

• Pharmaceutical Relevance: 4-amino-substituted pyrimidine-5-carboxylic acids are critical in avanafil synthesis, with substituent size and electronics dictating potency .
• Environmental Impact : Pyrimidine derivatives (e.g., PFOS analogs) are persistent pollutants, highlighting the need for biodegradable alternatives .
• Structural Insights: X-ray crystallography of avanafil intermediates reveals that bulky 4-amino substituents stabilize drug-target interactions .

Biological Activity

4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid (CAS Number: 1694314-65-2) is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, and relevant research findings.

The molecular formula of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid is $C_{10}H_{11}N_{3}O_{2}$, with a molecular weight of 205.21 g/mol. The compound features a pyrimidine ring substituted with an amino group and a carboxylic acid, which are critical for its biological activity.

Property	Value
Molecular Formula	C₁₀H₁₁N₃O₂
Molecular Weight	205.21 g/mol
CAS Number	1694314-65-2

Synthesis

The synthesis of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid involves several steps, typically starting from commercially available pyrimidine derivatives. The introduction of the pentynylamino group can be achieved through various coupling reactions, which may include the use of coupling agents or catalysts to facilitate the formation of the desired product.

Anticancer Properties

Recent studies have indicated that compounds similar to 4-[(Pent-3-yn-1-yl)amino]pyrimidine derivatives exhibit significant anticancer properties. For instance, a related compound demonstrated inhibitory activity against VEGFR-2 kinase, which is crucial in cancer cell proliferation and angiogenesis. This suggests that the biological activity of pyrimidine derivatives may be linked to their ability to interfere with key signaling pathways in cancer cells .

Antimicrobial Activity

In addition to anticancer effects, there is emerging evidence that pyrimidine derivatives possess antimicrobial properties. Research has shown that certain analogs can inhibit bacterial growth by targeting essential enzymes involved in bacterial metabolism. This highlights the potential for developing new antibiotics based on the structural framework of 4-[(Pent-3-yn-1-yl)amino]pyrimidine .

The mechanism by which 4-[(Pent-3-yn-1-yl)amino]pyrimidine exerts its biological effects may involve:

• Inhibition of Kinases : By targeting specific kinases such as VEGFR, these compounds can disrupt cancer cell signaling.
• Interference with Protein Synthesis : Similar compounds have been shown to affect ribosomal function, leading to reduced bacterial protein synthesis .
• Cell Cycle Arrest : Some studies indicate that these compounds may cause cell cycle arrest in the G2/M phase, preventing mitosis and thus inhibiting tumor growth .

Case Studies and Research Findings

Several studies have investigated the biological activity of pyrimidine derivatives:

• VEGFR Inhibition Study : A study focusing on a series of pyrimidine derivatives found that modifications at specific positions significantly enhanced inhibitory potency against VEGFR, correlating structure with activity through structure–activity relationship (SAR) analysis .
• Antimicrobial Evaluation : Another research effort evaluated various pyrimidine derivatives for their antimicrobial efficacy against common pathogens, demonstrating promising results that warrant further exploration into their therapeutic potential .

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the synthesis of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid to improve yield and purity?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, such as coupling pent-3-yn-1-amine with a pyrimidine carboxylic acid precursor. Critical steps include:

• Protection/deprotection strategies for reactive groups (e.g., carboxylic acid) to avoid side reactions .
• Use of coupling agents like HATU or DCC for amide bond formation, monitored via TLC or HPLC .
• Purification via column chromatography (silica gel, gradient elution) or recrystallization to isolate the target compound.
  • Key Data : Yield optimization often requires adjusting reaction time (e.g., 12–24 hours), temperature (room temp to 60°C), and solvent polarity (e.g., DMF, THF) .

Q. How can spectroscopic techniques (NMR, IR, MS) be used to confirm the structure of 4-[(Pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid?

• Methodological Answer :

• 1H/13C NMR : Identify characteristic peaks:
• Pyrimidine ring protons (δ 8.2–8.5 ppm for H-2 and H-6).
• Alkyne proton (δ 1.9–2.1 ppm for pent-3-yn-1-yl group).
• Carboxylic acid proton (δ 12–13 ppm if unesterified) .
• IR : Confirm C≡N (2100–2260 cm⁻¹) and carboxylic acid O-H (2500–3300 cm⁻¹) stretches.
• Mass Spectrometry : Molecular ion peak [M+H]+ should match theoretical molecular weight (C₁₁H₁₂N₄O₂: ~248.24 g/mol).

Q. What functional groups in this compound are critical for its biological activity, and how can they be modified to explore structure-activity relationships (SAR)?

• Methodological Answer :

• Pyrimidine core : Essential for binding to enzymes (e.g., kinases) via hydrogen bonding. Modifications at positions 2, 4, or 5 may alter activity .
• Pent-3-yn-1-yl amino group : Alkyne moiety enhances lipophilicity for membrane penetration. Replacing with shorter/longer alkynes or aryl groups can test hydrophobicity effects .
• Carboxylic acid : Ionizable group for solubility. Esterification or amidation (e.g., methyl ester, benzylamide) can probe bioavailability .

Advanced Research Questions

Q. How can computational methods (e.g., molecular docking) predict the binding affinity of this compound to kinase targets implicated in cancer?

• Methodological Answer :

• Target Selection : Prioritize kinases with conserved ATP-binding pockets (e.g., EGFR, BRAF) .
• Docking Workflow :

Prepare ligand (protonation states, energy minimization).

Retrieve kinase structure from PDB (e.g., 1M17 for EGFR).

Use AutoDock Vina or Schrödinger Suite for docking simulations.

• Validation : Compare predicted binding scores (ΔG) with experimental IC₅₀ values from kinase inhibition assays .

Q. What experimental strategies can resolve contradictions in reported biological activity data for this compound across different studies?

• Methodological Answer :

• Standardize Assay Conditions :
• Use consistent cell lines (e.g., HEK293 vs. HeLa) and culture conditions.
• Control for solvent effects (DMSO concentration ≤0.1%).
• Orthogonal Validation : Pair enzymatic assays (e.g., acetylcholinesterase inhibition ) with cellular viability assays (MTT, apoptosis markers).
• Meta-Analysis : Compare data across studies using statistical tools (e.g., ANOVA) to identify outliers or confounding variables .

Q. How does the compound’s stereoelectronic profile influence its interaction with cytochrome P450 enzymes, and how can this be assessed experimentally?

• Methodological Answer :

• Computational Analysis : Calculate electronic parameters (HOMO/LUMO, dipole moment) using Gaussian or ORCA to predict metabolic sites.
• In Vitro Metabolism :
• Incubate with human liver microsomes (HLMs) and NADPH.
• Monitor metabolites via LC-MS/MS.
• Key Insight : Electron-deficient pyrimidine rings may resist oxidation, while the alkyne group could act as a metabolic liability .

Q. What synthetic routes enable the incorporation of isotopic labels (e.g., ¹³C, ²H) into the pyrimidine ring for pharmacokinetic studies?

• Methodological Answer :

• Isotope-Enriched Precursors : Use ¹³C-labeled malononitrile or ²H₂O in cyclocondensation reactions to label the pyrimidine ring.
• Post-Synthetic Modification : Introduce deuterium via Pd-catalyzed H/D exchange at C-5 or C-6 positions.
• Application : Track absorption/distribution using mass spectrometry imaging (MSI) or PET .